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Compound of Interest

Compound Name: Methyl N-acetyl-L-tryptophanate

Cat. No.: B556379 Get Quote

Technical Guide: Methyl N-acetyl-L-
tryptophanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl N-acetyl-L-tryptophanate,

a derivative of the essential amino acid L-tryptophan. This document details its

physicochemical properties, synthesis, and potential applications, with a focus on experimental

protocols and relevant biological pathways.

Compound Identification and Properties
Methyl N-acetyl-L-tryptophanate is an N-acetylated and C-terminally methylated form of L-

tryptophan. These modifications alter its chemical properties, such as hydrophobicity, which

can influence its biological activity and experimental utility.

Table 1: Physicochemical Properties of Methyl N-acetyl-L-tryptophanate
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Property Value References

CAS Number 2824-57-9 [1][2]

Molecular Formula C₁₄H₁₆N₂O₃ [2][3]

Molecular Weight 260.29 g/mol [2][4][5][6]

IUPAC Name
methyl (2S)-2-acetamido-3-

(1H-indol-3-yl)propanoate
[3][4]

Synonyms
Ac-Trp-OMe, N-Acetyl-L-

tryptophan Methyl Ester
[1][7]

Appearance White to off-white powder [3]

Purity >98.0% (HPLC) [1]

Melting Point 154.0 to 158.0 °C [1]

Storage Room Temperature [3]

Synthesis of Methyl N-acetyl-L-tryptophanate
The synthesis of Methyl N-acetyl-L-tryptophanate can be achieved through a two-step

process starting from L-tryptophan. The first step involves the esterification of the carboxylic

acid group, followed by the acetylation of the α-amino group.

Experimental Protocol: Two-Step Synthesis
Step 1: Synthesis of L-Tryptophan Methyl Ester Hydrochloride

This procedure is based on the Fischer-Speier esterification method.

Materials:

L-Tryptophan

Anhydrous Methanol (MeOH)

Thionyl chloride (SOCl₂) or Hydrogen Chloride (HCl) gas
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Round-bottom flask with magnetic stirrer

Ice bath

Rotary evaporator

Methodology:

Suspend L-Tryptophan in anhydrous methanol in a round-bottom flask at 0°C in an ice

bath.

Slowly add thionyl chloride dropwise to the suspension with constant stirring. This in situ

generates HCl, which catalyzes the esterification.

Allow the reaction mixture to warm to room temperature and then reflux until the reaction

is complete, as monitored by Thin Layer Chromatography (TLC).

Upon completion, remove the solvent under reduced pressure using a rotary evaporator to

yield the crude L-Tryptophan methyl ester hydrochloride.

The crude product can be purified by recrystallization.

Step 2: N-Acetylation of L-Tryptophan Methyl Ester

This procedure utilizes acetic anhydride for the acetylation of the amino group.

Materials:

L-Tryptophan Methyl Ester Hydrochloride

Acetic anhydride

A suitable base (e.g., triethylamine or sodium acetate)

Anhydrous solvent (e.g., dichloromethane or pyridine)

Round-bottom flask with magnetic stirrer

Methodology:
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Dissolve L-Tryptophan methyl ester hydrochloride in the chosen anhydrous solvent.

Add the base to neutralize the hydrochloride and liberate the free amine.

Cool the solution to 0°C and add acetic anhydride dropwise with stirring.

Allow the reaction to proceed at room temperature until completion, monitored by TLC.

Upon completion, the reaction mixture is worked up by washing with aqueous solutions to

remove excess reagents and byproducts.

The organic layer is dried, and the solvent is evaporated to yield Methyl N-acetyl-L-
tryptophanate.

Further purification can be achieved by column chromatography or recrystallization.
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Synthesis Workflow

L-Tryptophan

Step 1: Esterification
(MeOH, SOCl₂)

L-Tryptophan Methyl Ester HCl

Step 2: N-Acetylation
(Acetic Anhydride, Base)

Methyl N-acetyl-L-tryptophanate

Click to download full resolution via product page

A high-level workflow for the two-step synthesis of Methyl N-acetyl-L-tryptophanate.

Biological Context and Applications
Methyl N-acetyl-L-tryptophanate and its parent compound, N-acetyl-L-tryptophan, are of

significant interest in biomedical research due to their relationship with L-tryptophan

metabolism and potential therapeutic activities.

L-Tryptophan Metabolic Pathways
L-tryptophan is an essential amino acid that is metabolized through several key pathways,

primarily the kynurenine and serotonin pathways. These pathways produce a variety of
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bioactive molecules that are crucial for normal physiological function.
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Major L-Tryptophan Metabolic Pathways

Serotonin Pathway

Kynurenine Pathway (~95%)

L-Tryptophan

5-Hydroxytryptophan Kynurenine

Serotonin

N-Acetylserotonin

Melatonin

Kynurenic Acid 3-Hydroxykynurenine

Quinolinic Acid

NAD+
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Proposed Neuroprotective Signaling of N-acetyl-L-tryptophan

N-acetyl-L-tryptophan
(or its methyl ester)

Substance P Secretion IL-1β Secretion

Caspase-1 Activation

Mitochondrial Dysfunction

Caspase-3 Activation

Cytochrome c / Smac / AIF
Release

Caspase-9 Activation

Neuronal Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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